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Compound of Interest

Compound Name: Tenuazonic acid-13C10

Cat. No.: B12364266

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Tenuazonic

acid-¹³C₁₀, a stable isotope-labeled internal standard crucial for accurate quantification in mass

spectrometry-based analyses. The guide details its physicochemical properties, commercial

sources, and provides exemplary experimental protocols for its application. Furthermore, it

elucidates the key biological pathways associated with Tenuazonic acid.

Commercial Availability and Product Specifications
Tenuazonic acid-¹³C₁₀ is commercially available as a certified reference material, primarily

intended for use as an internal standard in analytical methodologies such as liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

One known supplier is Fianovis, which offers U-[¹³C₁₀]-Tenuazonic Acid in various formats.[1][2]

While a specific CAS number for the ¹³C₁₀ labeled variant is not readily available, the CAS

number for the unlabeled Tenuazonic acid is 610-88-8.[3][4][5]

Table 1: Commercial Product Specifications for U-[¹³C₁₀]-Tenuazonic Acid
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Parameter Specification Source

Product Name U-[¹³C₁₀]-Tenuazonic Acid Fianovis[1]

Labeling Uniformly ¹³C labeled (¹³C₁₀) Fianovis[1]

Concentration 10 µg/mL Fianovis[1]

Solvent Methanol Fianovis[1]

Application LC-MS/MS internal standard Fianovis[1]

Certification Certified with uncertainty Fianovis[6]

Available Volumes 0.5 mL, 1.2 mL, 5 mL, 10 mL Fianovis

Molecular Formula ¹³C₁₀H₁₅NO₃ Fianovis[1]

Molecular Weight ~207.16 g/mol (calculated) Fianovis[1]

Storage Refer to Certificate of Analysis -

Purity Refer to Certificate of Analysis -

Isotopic Enrichment Refer to Certificate of Analysis -

Note: Specific details regarding purity, isotopic enrichment, and storage conditions are typically

provided in the Certificate of Analysis which should be requested from the supplier.

Experimental Protocols
The primary application of Tenuazonic acid-¹³C₁₀ is as an internal standard for the

quantification of Tenuazonic acid in various matrices, including food, feed, and biological

samples. The following is a representative experimental protocol for LC-MS/MS analysis.

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method
The QuEChERS method is a widely used sample preparation technique for the analysis of

contaminants in food and agricultural products.[7][8]

Homogenization: Homogenize 5-15 g of the sample (e.g., tomato paste, cereal flour).
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Extraction:

Place the homogenized sample into a 50 mL centrifuge tube.

Add an appropriate volume of the U-[¹³C₁₀]-Tenuazonic Acid internal standard solution.

Add 10 mL of acidified water (e.g., with 1% acetic acid).

Add 10 mL of acetonitrile.

Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g

disodium hydrogen citrate sesquihydrate).

Shake vigorously for 1 minute.

Centrifuge at ≥ 4000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take a 1 mL aliquot of the upper acetonitrile layer.

Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg

primary secondary amine (PSA), 50 mg C18).

Vortex for 30 seconds.

Centrifuge at ≥ 4000 x g for 5 minutes.

Final Preparation:

Transfer the supernatant to a clean vial.

Evaporate to dryness under a gentle stream of nitrogen.

Reconstitute in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Separation:
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Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is

commonly used.

Mobile Phase: A gradient elution with water and methanol or acetonitrile, both containing a

modifier such as formic acid or ammonium formate, is typical. An alkaline mobile phase

(e.g., pH 8.3) has also been shown to improve peak shape for Tenuazonic acid.[9]

Flow Rate: 0.2-0.4 mL/min.

Column Temperature: 30-40 °C.

Mass Spectrometric Detection:

Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for both native Tenuazonic

acid and Tenuazonic acid-¹³C₁₀ need to be optimized on the specific instrument. For

example, for a related labeled compound, [¹³C₆,¹⁵N]-Tenuazonic acid, a transition of m/z

383 → 306 was used.[10]

Signaling Pathways and Mechanisms of Action
Tenuazonic acid exhibits several biological activities, primarily acting as an inhibitor of protein

synthesis and photosynthesis.

Biosynthesis of Tenuazonic Acid
Tenuazonic acid is a mycotoxin produced by various fungi, notably of the Alternaria species. Its

biosynthesis involves a unique hybrid enzyme, a non-ribosomal peptide synthetase-polyketide

synthase (NRPS-PKS).[11][12] The process starts with the condensation of L-isoleucine and

acetoacetyl-CoA.[11]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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